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Compound of Interest

Compound Name: 6-Aminonicotinamide

Cat. No.: B1662401 Get Quote

Essential Safety and Handling Guide for 6-
Aminonicotinamide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 6-Aminonicotinamide. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and effective use of this

compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Aminonicotinamide is a hazardous substance that may damage fertility or the unborn child.

[1] It is crucial to handle it with care, utilizing appropriate personal protective equipment to

minimize exposure.
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Equipment Specification Purpose

Eye Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved goggles.

[1]

To prevent eye contact with

dust or splashes.

Hand Protection Nitrile rubber gloves. To prevent skin contact.

Body Protection A standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator for dusts if handling

outside a certified chemical

fume hood.[2][3]

To prevent inhalation of the

powder.

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to ensure laboratory safety and

maintain the integrity of the compound.
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Caption: Workflow for receiving and storing 6-Aminonicotinamide.
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All work with solid 6-Aminonicotinamide should be conducted in a certified chemical fume

hood to avoid dust formation.[2] The substance should be stored in a dry, cool, and well-

ventilated place in a tightly closed container. For long-term stability, it is recommended to store

it at -20°C. The storage area should be locked.

Experimental Protocols
Below are detailed methodologies for common laboratory procedures involving 6-
Aminonicotinamide.

Preparation of Stock Solutions

6-Aminonicotinamide is soluble in organic solvents like DMSO and dimethylformamide

(DMF). It is sparingly soluble in aqueous buffers.

Solvent Solubility

DMSO ~1 mg/mL, 27 mg/mL

DMF ~2 mg/mL

1:2 solution of DMF:PBS (pH 7.2) ~0.3 mg/mL

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Carefully weigh the desired amount of 6-Aminonicotinamide powder inside a chemical

fume hood.

Add the appropriate volume of sterile DMSO to achieve a 10 mM concentration.

Vortex the vial until the compound is completely dissolved.

Store the stock solution in small aliquots at -20°C to prevent repeated freeze-thaw cycles.

In Vitro Cell Viability Assay (MTT Assay)

This protocol outlines a general procedure for assessing the cytotoxic effects of 6-
Aminonicotinamide on an adherent cancer cell line.
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Materials:

Cancer cell line of interest

Complete cell culture medium

6-Aminonicotinamide stock solution (10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth

during the experiment (e.g., 5,000-10,000 cells per well) and incubate for 24 hours.

Preparation of Working Solutions: Prepare serial dilutions of the 6-Aminonicotinamide
stock solution in a complete culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the existing medium and replace it with the medium containing

various concentrations of 6-Aminonicotinamide. Include a vehicle control (medium with the

same concentration of DMSO used for the highest 6-Aminonicotinamide concentration).

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and

incubate for 2-4 hours at 37°C.

Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a

microplate reader.
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Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells.

Emergency Procedures and First Aid
In case of accidental exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical advice.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek immediate medical

attention.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Do not use the mouth-to-

mouth method if the victim ingested or inhaled

the substance. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.

Accidental Release Measures In case of a spill, ensure adequate ventilation and wear

appropriate PPE. Sweep up the spilled solid and shovel it into a suitable container for disposal.

Avoid creating dust.

Mechanism of Action
6-Aminonicotinamide acts as an inhibitor of the NADP+-dependent enzyme 6-

phosphogluconate dehydrogenase (6-PGD), a key enzyme in the pentose phosphate pathway

(PPP). This inhibition disrupts cellular metabolism.
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Caption: Inhibition of 6-PGD by 6-Aminonicotinamide in the PPP.

Disposal Plan
Dispose of 6-Aminonicotinamide and its container at an approved waste disposal plant.

Follow all federal, state, and local environmental regulations. Do not let the product enter

drains.

Toxicological Data
Acute Toxicity: Studies in mice have shown that 6-Aminonicotinamide can cause neurotoxicity

and lethality. Doses of 20 or 40 mg/kg were associated with symptoms such as hunched

posture, hypoactivity, ataxia, and tremors.

Reproductive Toxicity: 6-Aminonicotinamide is classified as a substance that may damage

fertility or the unborn child (Reproductive toxicity Category 1B).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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